Cas no 1356110-50-3 (5-(4-Fluorophenyl)nicotinamide)

• Product Name: 5-(4-Fluorophenyl)nicotinamide
• CAS No: 1356110-50-3
• MF: C₁₂H₉FN₂O
• MW: 216.211066007614
• CID: 1033608
• PubChem ID: 71303524
• Update Time: 2025-05-18

5-(4-Fluorophenyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluorophenyl)nicotinamide
• 5-(4-Fluorophenyl)nicotimide
• 5-(4-fluorophenyl)pyridine-3-carboxamide
• A1-70040
• DTXSID80744995
• 1356110-50-3

• Inchi： 1S/C12H9FN2O/c13-11-3-1-8(2-4-11)9-5-10(12(14)16)7-15-6-9/h1-7H,(H2,14,16)
• InChI Key： FNPVSJRVNBSKFQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=NC=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 216.06989108g/mol
• Monoisotopic Mass: 216.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56Ų

Additional information on 5-(4-Fluorophenyl)nicotinamide

Comprehensive Overview of 5-(4-Fluorophenyl)nicotinamide (CAS No. 1356110-50-3): Properties, Applications, and Research Insights

5-(4-Fluorophenyl)nicotinamide (CAS No. 1356110-50-3) is a fluorinated derivative of nicotinamide, a compound of significant interest in medicinal chemistry and pharmaceutical research. This small molecule features a fluorophenyl group attached to the pyridine ring of nicotinamide, enhancing its potential for bioactivity and drug discovery applications. Researchers have increasingly focused on this compound due to its structural versatility and potential interactions with biological targets, such as enzymes and receptors.

The chemical structure of 5-(4-Fluorophenyl)nicotinamide includes a nicotinamide core linked to a 4-fluorophenyl moiety, which may improve metabolic stability and binding affinity. This modification aligns with current trends in rational drug design, where fluorination is employed to optimize pharmacokinetic properties. Recent studies highlight its relevance in cancer research, neurodegenerative diseases, and metabolic disorders, making it a subject of frequent queries in academic and industrial databases.

From a synthetic perspective, CAS 1356110-50-3 is typically prepared via palladium-catalyzed cross-coupling reactions or amide bond formation techniques. Its purity and characterization are critical for reproducibility in biological assays, driving demand for high-quality reference standards. Analytical methods such as HPLC, NMR, and mass spectrometry are commonly used to verify its identity, as emphasized in recent publications and patent filings.

In the context of user search trends, queries like "5-(4-Fluorophenyl)nicotinamide solubility", "CAS 1356110-50-3 supplier", and "fluorophenyl nicotinamide derivatives" reflect growing interest in its physicochemical properties and commercial availability. Additionally, discussions on platforms like ResearchGate and PubMed often center on its potential as a kinase inhibitor or allosteric modulator, underscoring its multidisciplinary appeal.

Beyond pharmaceuticals, 5-(4-Fluorophenyl)nicotinamide has garnered attention in material science for its role in designing fluorescent probes and organic semiconductors. The fluorine atom contributes to electron-withdrawing effects, which can tune optical and electronic properties—a hot topic in optoelectronics research. This dual applicability in life sciences and advanced materials positions it as a compound with broad industrial relevance.

Regulatory and safety profiles of CAS 1356110-50-3 are also frequently searched topics. While not classified as hazardous, proper handling guidelines (e.g., PPE usage and ventilation) are recommended during lab-scale synthesis. Environmental persistence and green chemistry alternatives for its production are emerging as key discussion points, aligning with global sustainability goals.

In summary, 5-(4-Fluorophenyl)nicotinamide exemplifies the intersection of medicinal chemistry and materials innovation. Its CAS number 1356110-50-3 serves as a unique identifier for researchers exploring its diverse applications. As scientific databases and AI-driven drug discovery platforms expand, this compound is likely to remain a focal point for both academic inquiry and commercial development.